N-(1-(1-(3,4-dimethylphenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)-2-fluorobenzamide

• IUPAC Name: N-[2-[1-(3,4-dimethylphenyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-6-yl]-5-methylpyrazol-3-yl]-2-fluorobenzamide
• InChI: InChI=1S/C24H20FN7O2/c1-13-8-9-16(10-14(13)2)31-21-18(12-26-31)23(34)29-24(28-21)32-20(11-15(3)30-32)27-22(33)17-6-4-5-7-19(17)25/h4-12H,1-3H3,(H,27,33)(H,28,29,34)
• InChI Key: QVPANAIGPDIRGV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C3=C(C=N2)C(=O)NC(=N3)N4C(=CC(=N4)C)NC(=O)C5=CC=CC=C5F)C
• Molecular Formula: C24H20FN7O2
• Molecular Weight: 457.5 g/mol
• CAS No.: 1170550-03-4

Description

N-(1-(1-(3,4-dimethylphenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)-2-fluorobenzamide is a useful research compound. Its molecular formula is C24H20FN7O2 and its molecular weight is 457.469. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Potential as TSPO Ligands and Neuroinflammation Imaging

A study by Damont et al. (2015) on novel pyrazolo[1,5-a]pyrimidines highlighted their potential as ligands for the translocator protein 18 kDa (TSPO), recognized as an early biomarker for neuroinflammatory processes. These compounds, including fluoroalkyl- and fluoroalkynyl- analogues, exhibited subnanomolar affinity for TSPO, comparable to known ligands, and were successfully used in in vivo PET-imaging for neuroinflammation, demonstrating significant potential for brain disorder diagnosis and therapeutic monitoring (Damont et al., 2015).

Anticancer and Antimicrobial Activities

Research by Abdellatif et al. (2014) on pyrazolo[3,4-d]pyrimidin-4-one derivatives revealed potent anticancer activity, particularly against the MCF-7 human breast adenocarcinoma cell line. These compounds showed significant inhibitory activity, highlighting their potential in cancer therapy (Abdellatif et al., 2014).

Anti-5-Lipoxygenase Agents

Rahmouni et al. (2016) synthesized a novel series of 6-aryl-3-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-ones and evaluated them for their anticancer and anti-5-lipoxygenase activities. These compounds were tested against various cancer cell lines, displaying promising anticancer and anti-inflammatory properties (Rahmouni et al., 2016).

Anticonvulsant and Antidepressant Activities

A study on pyrido[2,3-d]pyrimidine derivatives by Zhang et al. (2016) explored their potential as anticonvulsants and antidepressants. The pharmacological evaluation showed that certain derivatives exhibited significant anticonvulsant activity and antidepressant properties, comparing favorably with standard drugs like carbamazepine and fluoxetine (Zhang et al., 2016).